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Compound of Interest

Compound Name: CP681301

Cat. No.: B10831591

Get Quote

This document provides crucial safety and logistical information for the proper disposal of

CP681301, a potent and selective inhibitor of cyclin-dependent kinase 5 (CDK5). This guidance

is intended for researchers, scientists, and drug development professionals to ensure

laboratory safety, regulatory compliance, and build trust in operational best practices beyond

the product itself.

I. Compound Information and Safety Data
CP681301 is utilized in research for its antiproliferative and anti-tumor activities, particularly in

the context of glioma stem cells. Due to its potent nature, it is imperative to handle this

compound and any associated waste with the utmost care.

Table 1: Chemical and Physical Properties of CP681301
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Property Value

CAS Number 865317-32-4

Molecular Formula C₁₇H₂₂N₄O

Molecular Weight 298.38 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, Ethanol; Insoluble in water[1]

Table 2: Hazard Information for CP681301
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Hazard Statement GHS Classification Precautionary Measures

Causes skin irritation Skin Irritation (Category 2)

H315: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302 +

P352: IF ON SKIN: Wash with

plenty of soap and water. P332

+ P313: If skin irritation occurs:

Get medical advice/attention.

P362: Take off contaminated

clothing and wash before

reuse.[2]

Causes serious eye irritation Eye Irritation (Category 2A)

H319: Wear eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[2]

May be toxic if swallowed, in

contact with skin, or if inhaled

Acute Toxicity (Category 3) -

Potential

H301 + H311 + H331: Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P280: Wear protective

gloves/protective clothing.

P301 + P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor. P302 + P352

+ P312: IF ON SKIN: Wash

with plenty of water. Call a

POISON CENTER/doctor if
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you feel unwell. P304 + P340

+ P311: IF INHALED: Remove

person to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor.[3]

II. Step-by-Step Disposal Procedures
All waste containing CP681301, including the pure compound, solutions, and contaminated

labware, must be treated as hazardous chemical waste. Adherence to the following procedures

is mandatory for ensuring safety and environmental protection.

Segregation of Waste:

At the point of generation, immediately segregate all waste contaminated with CP681301
from other laboratory waste streams.

This includes unused or expired compounds, stock solutions, experimental media, and

contaminated consumables.

Containment of Waste:

Solid Waste:

Place unused or expired CP681301 powder and contaminated solids (e.g., weighing

paper, pipette tips, gloves, and vials) in a designated, robust, and sealable hazardous

waste container.

Liquid Waste:

Collect all solutions containing CP681301 in a dedicated, leak-proof, and shatter-

resistant container.

Ensure the container is kept tightly closed when not in use.

Sharps Waste:
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Dispose of any needles, syringes, or other contaminated sharps in a designated,

puncture-resistant sharps container that is clearly labeled as hazardous chemical waste.

Labeling of Waste Containers:

Clearly label all hazardous waste containers with the words "Hazardous Waste".

The label must include the full chemical name, "CP681301," and list any other

components in the waste stream (e.g., DMSO, ethanol).

Indicate the date when the waste was first added to the container.

Storage of Hazardous Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure that incompatible waste types are segregated to prevent any adverse chemical

reactions.

Decontamination Procedures:

Decontaminate all surfaces and equipment that have come into contact with CP681301.

A recommended procedure involves wiping surfaces first with a suitable solvent (e.g., 70%

ethanol) to solubilize the compound, followed by a thorough cleaning with a laboratory

detergent and water.

All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous

waste.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection of the hazardous waste.

Do not, under any circumstances, dispose of CP681301 down the drain or in the regular

trash.
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III. Experimental Protocol Context: Inhibition of
Glioma Stem Cell Proliferation
CP681301 has been utilized in research to investigate its effects on glioma stem cells (GSCs).

A general experimental workflow for such studies is outlined below.

Methodology for Treating Glioma Stem Cells with CP681301:

Cell Culture:

Glioma stem cells are cultured in appropriate stem cell media.

Preparation of CP681301 Stock Solution:

A stock solution of CP681301 is prepared by dissolving the powder in a suitable solvent,

such as DMSO, to a concentration of 10 mM.

Treatment of Cells:

The GSC cultures are treated with varying concentrations of CP681301 (e.g., 0, 10, 50

µM) for a specified duration (e.g., 48 hours).[4]

Analysis of Effects:

Following treatment, the cells are analyzed for various endpoints, such as:

Changes in the expression of stem cell markers (e.g., CD133, OLIG2, SOX2).[4]

Assessment of cell proliferation (e.g., using a Ki67 proliferation marker).[4]

Evaluation of protein expression and phosphorylation levels (e.g., pCDK5) via Western

blot.[4]

IV. Visualizations
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Step 1: Waste Generation & Segregation

Step 2: Containment & Labeling

Step 3: Storage & Decontamination

Step 4: Final Disposal
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Caption: Workflow for the proper disposal of CP681301 waste.
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Caption: CP681301 inhibits the CDK5 signaling pathway in glioma stem cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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